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Compound of Interest

Compound Name: 5-Methyl-4-octanone

Cat. No.: B13107709 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 5-Methyl-4-octanone was located. The

following guidance is based on safety information for structurally similar ketones and general

laboratory safety protocols. Researchers should always consult their institution's safety office

and perform a risk assessment before handling any chemical.

This document provides essential, immediate safety and logistical information for the handling

and disposal of 5-Methyl-4-octanone, tailored for researchers, scientists, and drug

development professionals.

Hazard Identification and Personal Protective Equipment
(PPE)
5-Methyl-4-octanone is a flammable liquid.[1][2] Appropriate PPE is critical to ensure personal

safety. The following table summarizes the required PPE for handling this substance.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield

Protects against splashes and

vapors that can cause serious

eye irritation.[1]

Hand Protection
Ketone-resistant gloves (e.g.,

Butyl rubber, PVA)

Standard laboratory gloves

(e.g., nitrile) may not offer

sufficient protection against

ketones.[3][4][5][6][7]

Body Protection Flame-retardant lab coat

Provides a barrier against

spills and splashes of the

flammable liquid.

Respiratory Protection
Use in a well-ventilated area or

with a chemical fume hood

Prevents inhalation of vapors.

For significant aerosol

generation or spills, a

respirator with an organic

vapor cartridge may be

necessary.[2]

Physical and Chemical Properties
Understanding the physical and chemical properties of 5-Methyl-4-octanone is crucial for safe

handling and storage.

Property Value Source

Molecular Formula C₉H₁₈O [8][9]

Molecular Weight 142.24 g/mol [8][9]

Boiling Point 189 - 190 °C [10]

Appearance Colorless liquid (presumed) [10]

CAS Number 6175-51-5 [8][9][11][12]
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Proper handling and storage are paramount to prevent accidents and ensure the integrity of the

chemical.

Handling:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.[13]

Ground and bond containers when transferring the substance to prevent static discharge,

which can ignite flammable vapors.[1]

Use non-sparking tools.[1][13]

Avoid contact with skin, eyes, and clothing.[10]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][10][13]

Keep away from heat, sparks, open flames, and other sources of ignition.[1][2]

Store separately from oxidizing agents and other incompatible materials.[1][10]

Emergency Procedures
In the event of an emergency, follow these procedures and seek immediate medical attention.
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Emergency Situation Procedure

Skin Contact
Immediately remove all contaminated clothing.

Rinse the affected skin with plenty of water.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[1]

Inhalation
Move the person to fresh air. If breathing is

difficult, provide oxygen.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water.[1]

Spill

Evacuate the area. Remove all sources of

ignition. Absorb the spill with an inert, non-

combustible material (e.g., sand, earth).[2]

Fire

Use dry chemical, carbon dioxide, or alcohol-

resistant foam to extinguish.[2][13] Water spray

may be used to cool containers.[2]

Disposal Plan
Chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Collection: Collect waste 5-Methyl-4-octanone and any contaminated materials in a

designated, labeled, and sealed container.

Disposal Route: Dispose of as hazardous chemical waste through your institution's

environmental health and safety office. Do not pour down the drain.[13]

Visual Guides
The following diagrams illustrate key safety workflows for handling 5-Methyl-4-octanone.
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Caption: Personal Protective Equipment (PPE) workflow for handling 5-Methyl-4-octanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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